Cas no 1049746-92-0 (2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049746-92-0
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 3055853
• PubChem ID: 16495315
• Update Time: 2025-11-02

2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2,7-dimethyl-1h-indol-3-yl)ethanamine, HCl
• AKOS001475932
• 1049746-92-0
• 2-(4-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine hydrochloride
• 2-(4-chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride

• Inchi： 1S/C12H15ClN2.ClH/c1-7-3-4-10(13)11-9(5-6-14)8(2)15-12(7)11;/h3-4,15H,5-6,14H2,1-2H3;1H
• InChI Key： HBWOWPLBGMCKQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C(CCN)=C(C)N2.Cl

Computed Properties

• Exact Mass: 258.0690539Da
• Monoisotopic Mass: 258.0690539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride

Exploring the Potential of 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049746-92-0) in Modern Research

The compound 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049746-92-0) has garnered significant attention in the field of medicinal chemistry and biochemical research. This indole derivative, characterized by its unique structural features, presents a promising avenue for various applications, particularly in drug discovery and neuroscience. Researchers are increasingly interested in its potential interactions with biological systems, making it a focal point in contemporary studies.

One of the key reasons behind the growing interest in 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride is its structural similarity to naturally occurring indoleamines, which play crucial roles in neurotransmission and cellular signaling. The presence of a chloro and dimethyl substitution on the indole ring enhances its stability and bioavailability, making it a valuable candidate for further investigation. Scientists are particularly intrigued by its potential to modulate specific receptor pathways, which could lead to breakthroughs in treating neurological disorders.

In recent years, the demand for novel compounds like 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride has surged, driven by the need for innovative therapeutic agents. The compound's CAS No. 1049746-92-0 is frequently searched in academic and pharmaceutical databases, reflecting its relevance in current research trends. Its synthesis and characterization have been detailed in several peer-reviewed journals, highlighting its purity and reproducibility, which are critical for reliable experimental outcomes.

Another aspect that makes 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride noteworthy is its potential application in personalized medicine. With the rise of precision healthcare, researchers are exploring how this compound can be tailored to individual genetic profiles, offering targeted solutions with minimal side effects. This aligns with the broader industry shift towards patient-centric treatments, a topic that has dominated recent scientific conferences and publications.

The compound's physicochemical properties, such as solubility and stability under various conditions, have also been a subject of extensive study. These properties are crucial for determining its suitability in different formulations, whether for oral administration or other delivery methods. Understanding these parameters is essential for optimizing its efficacy and safety profile, which are paramount in any drug development process.

From a market perspective, 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride is part of a larger trend towards specialized chemical entities that address unmet medical needs. The pharmaceutical industry's focus on rare diseases and niche therapeutic areas has created a fertile ground for such compounds to thrive. Investors and stakeholders are keenly monitoring developments related to CAS No. 1049746-92-0, anticipating its potential commercialization in the near future.

In addition to its therapeutic potential, 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride is also being explored for its utility in diagnostic tools. Its fluorescent properties and ability to bind selectively to certain biomolecules make it a promising candidate for imaging techniques. This dual functionality—both therapeutic and diagnostic—positions it as a versatile tool in modern medicine, catering to the growing demand for theranostic agents.

As research on 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride progresses, collaborations between academic institutions and pharmaceutical companies are expected to increase. Such partnerships are vital for accelerating the translation of laboratory findings into clinical applications. The compound's CAS No. 1049746-92-0 serves as a common identifier, facilitating seamless communication and data sharing across the scientific community.

In conclusion, 2-(4-Chloro-2,7-dimethyl-1H-indol-3-yl)ethanamine Hydrochloride represents a compelling example of how innovative chemical entities can drive advancements in science and medicine. Its multifaceted applications, from drug development to diagnostics, underscore its importance in addressing some of the most pressing challenges in healthcare today. As more studies emerge, the full potential of this compound will undoubtedly come to light, solidifying its place in the annals of scientific discovery.